Cas no 1220030-25-0 (N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetra-hydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl)

• Product Name: N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetra-hydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl
• CAS No: 1220030-25-0
• MF: C₁₁H₁₉ClN₄O₂
• MW: 274.747161149979
• CID: 1078766
• PubChem ID: 56832122
• Update Time: 2025-10-30

N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetra-hydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetra-hydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl
• 1220030-25-0
• N-(1-Hydroxy-2-methylpropan-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• N-(1-Hydroxy-2-methylpropan-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamidehydrochloride
• N-(1-hydroxy-2-methylpropan-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride
• N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetra-hydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl

• MDL： MFCD13562589
• Inchi： 1S/C11H18N4O2.ClH/c1-11(2,6-16)13-10(17)9-7-5-12-4-3-8(7)14-15-9;/h12,16H,3-6H2,1-2H3,(H,13,17)(H,14,15);1H
• InChI Key： BQIVQJQNFBJNBR-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)(C)NC(C1C2CNCCC=2NN=1)=O

Computed Properties

• Exact Mass: 274.1196536g/mol
• Monoisotopic Mass: 274.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Additional information on N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetra-hydro-1H-pyrazolo4,3-cpyridine-3-carboxamide HCl

Research Briefing on N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl (CAS: 1220030-25-0)

The compound N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl (CAS: 1220030-25-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolopyridine core, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a selective inhibitor or modulator of certain enzymes or receptors. Preliminary data suggest that its unique chemical structure allows for high affinity binding to target proteins, which could be leveraged in the development of novel therapeutics. For instance, research has indicated potential applications in neurological disorders, where the compound's ability to cross the blood-brain barrier and interact with central nervous system targets is of particular interest.

Recent synthetic approaches to N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl have focused on improving yield and purity while minimizing side reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve these goals. These methods not only enhance the efficiency of production but also ensure the scalability required for potential industrial applications.

Pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for this compound. Its hydrochloride salt form (CAS: 1220030-25-0) has demonstrated improved solubility and bioavailability compared to its free base counterpart, making it more suitable for oral administration. These properties are critical for its progression into preclinical and clinical development stages.

In vitro and in vivo studies have provided compelling evidence of the compound's biological activity. For example, it has shown efficacy in animal models of certain diseases, with measurable effects on disease biomarkers and symptom alleviation. These findings have spurred further research into its mechanism of action and potential combination therapies with existing drugs.

Despite these promising developments, challenges remain in the development of N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl as a therapeutic agent. Issues such as potential off-target effects, long-term toxicity, and optimal dosing regimens require thorough investigation. Current research efforts are addressing these concerns through comprehensive safety profiling and structure-activity relationship studies.

The intellectual property landscape surrounding this compound is also evolving, with several patents filed for its various applications and derivatives. This activity reflects the commercial potential perceived by pharmaceutical companies and research institutions. The competitive environment may accelerate the pace of research and development in this area.

Looking forward, N-(2-Hydroxy-1,1-dimethylethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl represents an exciting avenue for drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for further medicinal chemistry optimization. Continued research will likely focus on expanding its therapeutic indications, improving its pharmacological properties, and advancing it through the drug development pipeline.